hemin dimethyl ester
hemin dimethyl ester
Brand Name:
Vulcanchem
CAS No.:
15741-03-4
VCID:
VC0090704
InChI:
InChI=1S/C36H36N4O4.ClH.Fe/c1-9-23-19(3)27-15-28-21(5)25(11-13-35(41)43-7)33(39-28)18-34-26(12-14-36(42)44-8)22(6)30(40-34)17-32-24(10-2)20(4)29(38-32)16-31(23)37-27;;/h9-10,15-18H,1-2,11-14H2,3-8H3;1H;/q-2;;+3/p-1
SMILES:
CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)OC)CCC(=O)OC.[Cl-].[Fe+3]
Molecular Formula:
C36H36ClFeN4O4
Molecular Weight:
680 g/mol
hemin dimethyl ester
CAS No.: 15741-03-4
Main Products
VCID: VC0090704
Molecular Formula: C36H36ClFeN4O4
Molecular Weight: 680 g/mol
| CAS No. | 15741-03-4 |
|---|---|
| Product Name | hemin dimethyl ester |
| Molecular Formula | C36H36ClFeN4O4 |
| Molecular Weight | 680 g/mol |
| IUPAC Name | iron(3+);methyl 3-[8,13-bis(ethenyl)-18-(3-methoxy-3-oxopropyl)-3,7,12,17-tetramethylporphyrin-21,24-diid-2-yl]propanoate;chloride |
| Standard InChI | InChI=1S/C36H36N4O4.ClH.Fe/c1-9-23-19(3)27-15-28-21(5)25(11-13-35(41)43-7)33(39-28)18-34-26(12-14-36(42)44-8)22(6)30(40-34)17-32-24(10-2)20(4)29(38-32)16-31(23)37-27;;/h9-10,15-18H,1-2,11-14H2,3-8H3;1H;/q-2;;+3/p-1 |
| Standard InChIKey | LBWRWFGAIQYAIL-UHFFFAOYSA-M |
| SMILES | CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)OC)CCC(=O)OC.[Cl-].[Fe+3] |
| Canonical SMILES | CC1=C(C2=CC3=C(C(=C([N-]3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1[N-]2)C)C=C)C)C=C)C)CCC(=O)OC)CCC(=O)OC.[Cl-].[Fe+3] |
| Synonyms | dimethylhemin hemin dimethyl este |
| PubChem Compound | 3081438 |
| Last Modified | Nov 11 2021 |
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